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Compound of Interest

Compound Name: 5-hydroxyoctadecanoyl-CoA

Cat. No.: B15547146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Hydroxyoctadecanoyl-CoA is a long-chain hydroxy fatty acyl-coenzyme A that is presumed

to be an intermediate in the metabolic pathways of hydroxylated fatty acids. A comprehensive

understanding of its physicochemical properties is essential for researchers investigating lipid

metabolism, cellular signaling, and the development of therapeutics targeting these pathways.

This technical guide provides a detailed overview of the known and extrapolated

physicochemical characteristics of 5-hydroxyoctadecanoyl-CoA, outlines relevant

experimental protocols for its analysis, and describes its putative metabolic fate. Due to the

limited availability of experimental data for this specific molecule, information from closely

related analogs, such as stearoyl-CoA and 12-hydroxystearic acid, is utilized to provide a

comprehensive profile, with all such instances clearly noted.

Physicochemical Properties
The physicochemical properties of 5-hydroxyoctadecanoyl-CoA are critical for understanding

its behavior in biological systems and for the design of relevant experimental conditions.
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Systematic Name: S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-

hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 5-hydroxyoctadecanethioate

Molecular Formula: C₃₉H₇₀N₇O₁₈P₃S

Molecular Weight: 1050.00 g/mol

Quantitative Physicochemical Data
Quantitative data for 5-hydroxyoctadecanoyl-CoA is scarce in the literature. The following

table summarizes key physicochemical parameters, with data for 5-hydroxyoctadecanoyl-
CoA and relevant analogs for comparison.
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Property

5-
Hydroxyoctad
ecanoyl-CoA
(Predicted/Ana
log Data)

Stearoyl-CoA
(Analog)

Oleoyl-CoA
(Analog)

12-
Hydroxysteari
c Acid (Fatty
Acid Moiety
Analog)

Molecular

Formula
C₃₉H₇₀N₇O₁₈P₃S C₃₉H₇₀N₇O₁₇P₃S C₃₉H₆₈N₇O₁₇P₃S C₁₈H₃₆O₃

Molecular Weight

( g/mol )
1050.00 1034.00 1032.00 300.48

Solubility

Aqueous

Predicted to be

low and form

micelles.

Forms micelles

(CMC is high)

Forms micelles

(CMC is high)
Insoluble

Organic Solvents

Predicted to be

soluble in

methanol and

ethanol.

Soluble in

methanol

Soluble in

methanol

Soluble in

ethanol, DMSO,

and

dimethylformami

de (~10 mg/mL);

Soluble in ether

and chloroform.

Critical Micelle

Concentration

(CMC)

Not determined. High High Not applicable

Stability in

Aqueous

Solution

Predicted to be

unstable.
Unstable Unstable Stable

Note: The solubility and stability of long-chain acyl-CoAs are known to be low in aqueous

solutions. They are prone to hydrolysis of the thioester bond, especially at non-neutral pH.

Biological Role and Metabolic Pathways
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Long-chain fatty acyl-CoAs are central molecules in lipid metabolism, serving as substrates for

both energy production through β-oxidation and for the synthesis of complex lipids. The

presence of a hydroxyl group on the acyl chain, as in 5-hydroxyoctadecanoyl-CoA, suggests

a role in specific metabolic pathways, potentially as an intermediate in the degradation of

hydroxylated fatty acids.

Putative Metabolic Pathway: β-Oxidation
The primary catabolic pathway for fatty acyl-CoAs is mitochondrial β-oxidation. While the

standard pathway metabolizes saturated, non-hydroxylated fatty acyl-CoAs, the degradation of

hydroxylated fatty acids may require additional enzymatic steps. The metabolism of ricinoleic

acid (12-hydroxy-9-octadecenoic acid), for example, proceeds via β-oxidation after initial

enzymatic modifications.

For 5-hydroxyoctadecanoyl-CoA, it is hypothesized that it enters the β-oxidation spiral. The

hydroxyl group at the C5 position is not at the β-carbon (C3) and thus would not be directly

processed by the standard β-oxidation enzymes in the initial cycles. It is plausible that the initial

cycles of β-oxidation proceed normally, shortening the chain by two carbons in each cycle. This

would result in the hydroxyl group being at the C3 position of a shorter acyl-CoA, which could

then be a substrate for 3-hydroxyacyl-CoA dehydrogenase.

Below is a diagram illustrating the general workflow of β-oxidation, which is the presumed

primary metabolic pathway for 5-hydroxyoctadecanoyl-CoA.
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General Workflow of Mitochondrial β-Oxidation
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Caption: Mitochondrial β-oxidation pathway for fatty acyl-CoAs.
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Experimental Protocols
The following sections detail methodologies for determining the key physicochemical properties

of long-chain hydroxy fatty acyl-CoAs like 5-hydroxyoctadecanoyl-CoA.

Determination of Solubility
Objective: To quantitatively determine the solubility of 5-hydroxyoctadecanoyl-CoA in various

aqueous and organic solvents.

Methodology (Adapted from studies on long-chain fatty acids):

Preparation of Saturated Solutions:

Add an excess amount of 5-hydroxyoctadecanoyl-CoA to a known volume of the solvent

of interest (e.g., phosphate-buffered saline pH 7.4, methanol, ethanol) in a sealed vial.

Equilibrate the mixture at a constant temperature (e.g., 25°C or 37°C) with constant

agitation for a prolonged period (e.g., 24-48 hours) to ensure saturation.

Separation of Undissolved Solute:

Centrifuge the saturated solution at high speed to pellet the undissolved solute.

Carefully collect a known volume of the supernatant, ensuring no solid material is

transferred.

Quantification of Dissolved Solute:

The concentration of 5-hydroxyoctadecanoyl-CoA in the supernatant can be determined

using High-Performance Liquid Chromatography (HPLC) with UV detection (at 260 nm,

characteristic of the adenine ring in Coenzyme A).

Create a standard curve using known concentrations of 5-hydroxyoctadecanoyl-CoA to

accurately quantify the amount in the supernatant.

Data Presentation:
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Express solubility in units of mg/mL or mmol/L.

Assessment of Stability in Aqueous Solution
Objective: To determine the hydrolytic stability of 5-hydroxyoctadecanoyl-CoA in aqueous

buffers at different pH values and temperatures.

Methodology (HPLC-based stability assay):

Preparation of Test Solutions:

Prepare solutions of 5-hydroxyoctadecanoyl-CoA at a known concentration in various

aqueous buffers (e.g., pH 5.0, pH 7.4, pH 9.0).

Incubate the solutions at a constant temperature (e.g., 4°C, 25°C, 37°C).

Time-Course Analysis:

At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each test

solution.

Immediately quench any further degradation by adding a strong acid (e.g., perchloric acid)

and placing the sample on ice.

HPLC Quantification:

Analyze the samples by reverse-phase HPLC with UV detection at 260 nm.[1]

The peak corresponding to intact 5-hydroxyoctadecanoyl-CoA will decrease over time,

while peaks corresponding to degradation products (e.g., 5-hydroxyoctadecanoic acid and

Coenzyme A) will appear and increase.

Quantify the peak area of the intact 5-hydroxyoctadecanoyl-CoA at each time point.

Data Analysis and Presentation:

Plot the concentration of intact 5-hydroxyoctadecanoyl-CoA versus time.
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Determine the degradation kinetics (e.g., first-order) and calculate the half-life (t₁/₂) under

each condition.

The diagram below illustrates the workflow for an HPLC-based stability assessment.
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Workflow for HPLC-Based Stability Assessment
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Caption: A generalized workflow for assessing the stability of a compound using HPLC.
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Conclusion
5-Hydroxyoctadecanoyl-CoA is a molecule of significant interest in the field of lipid

metabolism. While direct experimental data on its physicochemical properties are limited, by

drawing comparisons with structurally similar long-chain fatty acyl-CoAs, we can infer key

characteristics such as its amphipathic nature, tendency to form micelles in aqueous solutions,

and inherent instability of the thioester bond. Its metabolic fate is presumed to follow the β-

oxidation pathway, although the precise enzymatic handling of the 5-hydroxy group warrants

further investigation. The experimental protocols outlined in this guide provide a framework for

researchers to empirically determine the solubility and stability of 5-hydroxyoctadecanoyl-
CoA and other related molecules, thereby contributing to a more complete understanding of

their roles in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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